Ethyl 4-(1-(methylsulfonyl)azetidine-3-carboxamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(1-methylsulfonylazetidine-3-carbonyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C13H23N3O5S/c1-3-21-13(18)15-6-4-11(5-7-15)14-12(17)10-8-16(9-10)22(2,19)20/h10-11H,3-9H2,1-2H3,(H,14,17)
• InChI Key: VKQYMIARQHULID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2CN(C2)S(=O)(=O)C
• Molecular Formula: C13H23N3O5S
• Molecular Weight: 333.41 g/mol

Description

Ethyl 4-(1-(methylsulfonyl)azetidine-3-carboxamido)piperidine-1-carboxylate, also known as MSAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MSAP is a synthetic compound that belongs to the class of azetidine-3-carboxamides and has been found to exhibit promising biological activities.

Scientific Research Applications

Anticancer Applications

Researchers have explored the synthesis of derivatives related to Ethyl 4-(1-(methylsulfonyl)azetidine-3-carboxamido)piperidine-1-carboxylate and their evaluation as promising anticancer agents. For instance, propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole moiety were synthesized and evaluated for their anticancer activity. Compounds in this class showed potential as strong anticancer agents, suggesting further studies to ascertain their therapeutic usefulness (Rehman et al., 2018).

Antibacterial Applications

Another study focused on the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. These compounds demonstrated moderate inhibitory activities against various bacterial strains, indicating their potential in addressing bacterial infections (Iqbal et al., 2017).

Synthetic Methodology and Drug Development

Further research has been conducted on developing multi-kilogram-scale synthesis methods for compounds like AZD1283, a selective and reversible antagonist of the P2Y12 receptor. This highlights the compound's relevance in preclinical and clinical studies, showcasing its importance in drug development and synthesis scalability (Andersen et al., 2013).

Crystal Structure Analysis

The crystal structures of analogues of Ethyl 4-(1-(methylsulfonyl)azetidine-3-carboxamido)piperidine-1-carboxylate have been determined, providing insights into their potential as potentiators of Ubiquitin C-terminal hydrolase-L1 (UCH-L1). This research contributes to understanding the structural aspects of these compounds and their potential therapeutic applications (Mambourg et al., 2021).